Cas no 1805665-07-9 (3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805665-07-9
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4903347
• Update Time: 2025-05-19

3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-6-4-14-3-5(1-2-13)7(6)8(10,11)12/h3-4H,1H2
• InChI Key： MQHKJQWTNACKBY-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CC#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile

Research Brief on 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805665-07-9): Recent Advances and Applications

3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805665-07-9) is a fluorinated pyridine derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications in drug discovery and agrochemical development. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study employed a combination of molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a scaffold for next-generation tyrosine kinase inhibitors.

In addition to its pharmaceutical applications, this compound has also been investigated for its utility in agrochemicals. A recent patent (WO2023056789) disclosed its use as a key intermediate in the synthesis of novel herbicides with enhanced selectivity and reduced environmental toxicity. The patent emphasized the compound's unique structural features, which enable the introduction of trifluoromethyl groups—a common motif in modern agrochemicals—to improve bioactivity and stability.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized catalytic process using palladium-based catalysts, achieving higher yields (85-90%) and reduced byproduct formation compared to traditional methods. This development addresses previous challenges related to cost and scalability, making the compound more accessible for industrial applications.

Ongoing research is also exploring the compound's potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data from a collaborative study between academic and industry researchers suggest that its derivatives may exhibit activity against bacterial efflux pumps, a mechanism of antibiotic resistance. Further investigations are underway to elucidate its full pharmacological profile.

In conclusion, 3-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805665-07-9) continues to be a molecule of high interest due to its multifaceted applications in drug discovery and agrochemical innovation. Recent studies underscore its potential as a versatile building block for bioactive compounds, with ongoing research likely to uncover additional therapeutic and industrial uses. Future directions may include exploring its role in targeted drug delivery systems and green chemistry initiatives.